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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914 Get Quote

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Methylpentanamide, targeted towards researchers, scientists, and professionals in drug

development. This document outlines the key physical constants and details the experimental

methodologies for their determination.

Physicochemical Data of 4-Methylpentanamide
4-Methylpentanamide is a primary amide with the molecular formula C6H13NO. Its physical

properties, particularly its melting and boiling points, are influenced by its ability to form strong

intermolecular hydrogen bonds.[1][2] The quantitative data for these properties are summarized

below.

Property Value Conditions

Melting Point 118-120 °C Not specified

Boiling Point 245.2 °C at 760 mmHg

Experimental Protocols
The determination of accurate melting and boiling points is crucial for the characterization and

purity assessment of a compound.[3] The following are detailed methodologies for these key

experiments.
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Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The melting

point can be determined using a melting point apparatus, such as a Mel-Temp or a Thiele tube.

Protocol using a Melting Point Apparatus:

Sample Preparation: A small amount of the dry, crystalline 4-Methylpentanamide is placed

into a capillary tube, which is then sealed at one end. The sample is packed down to the

bottom of the tube.[3]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Initial Rapid Heating: A preliminary determination is often performed by heating the sample

rapidly to get an approximate melting point range.

Slow Heating for Accuracy: A second sample is then heated slowly, at a rate of about 1-2 °C

per minute, as the temperature approaches the approximate melting point.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the last crystal

disappears is recorded as the end of the melting range. For pure compounds, this range is

typically narrow (0.5-1.0 °C).

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Protocol using a Thiele Tube:

Sample Preparation: A small amount of 4-Methylpentanamide is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed inside the test tube with the open

end down.
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Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a high-boiling point oil (e.g., mineral oil).[4]

Heating: The Thiele tube is heated gently. As the temperature rises, air trapped in the

capillary tube will bubble out.[4]

Observation and Recording: Heating is continued until a steady stream of bubbles emerges

from the capillary tube. The heat source is then removed. The liquid will begin to cool, and

the bubbling will slow down and eventually stop. The temperature at which the liquid just

begins to enter the capillary tube is the boiling point of the substance at the given

atmospheric pressure.[4]

Logical Workflow and Relationships
The following diagram illustrates the logical workflow for determining the melting point of a solid

organic compound like 4-Methylpentanamide.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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